N-((2,4-dichlorobenzoyl)oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide

• IUPAC Name: [[2,5-bis(2,2,2-trifluoroethoxy)benzoyl]amino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C18H11Cl2F6NO5/c19-9-1-3-11(13(20)5-9)16(29)32-27-15(28)12-6-10(30-7-17(21,22)23)2-4-14(12)31-8-18(24,25)26/h1-6H,7-8H2,(H,27,28)
• InChI Key: SJDROVIZFOTICG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(F)(F)F)C(=O)NOC(=O)C2=C(C=C(C=C2)Cl)Cl)OCC(F)(F)F
• Molecular Formula: C18H11Cl2F6NO5
• Molecular Weight: 506.2 g/mol

Description

N-((2,4-dichlorobenzoyl)oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide, also known as DTTB, is a chemical compound that has been widely used in scientific research for its diverse range of applications.

Scientific Research Applications

Polymer Synthesis and Properties

• Research on ortho-linked polyamides derived from bis(ether-carboxylic acid) highlights the synthesis of new polyamides with flexible main-chain ether linkages, demonstrating significant solubility in polar solvents and the formation of transparent, flexible films. These materials exhibit high thermal stability, making them suitable for advanced materials applications (Hsiao, Yang, & Chen, 2000).

• Studies on semifluorinated aromatic polyamides reveal their organo-soluble properties and thermal stability. The synthesis involves direct polycondensation of semifluorinated aromatic diamines with t-butyl-isophthalic acid, resulting in polymers that are clear and flexible with high thermal resistance. This research suggests potential for developing materials with specialized properties, such as low dielectric constants or specific optical characteristics (Bera et al., 2012).

Molecular Assembly and Materials Engineering

• A study on benzenecarboxamides bearing multiple −CONHC14H29 chains examines their molecular assembly, phase transition behavior, and dielectric responses. This work highlights the potential of benzenecarboxamide derivatives for creating materials with unique organogelation characteristics and electronic properties, which could be relevant for electronic and photonic applications (Shishido et al., 2014).

Supramolecular Chemistry and Catalysis

• Research into supramolecular PEG-co-oligo(p-benzamide)s showcases an automated synthesis protocol for oligo(p-benzamide)s, which form rigid rodlike aggregates. This indicates applications in nanotechnology and materials science, where precise molecular organization is crucial for developing new materials with predefined properties (König et al., 2007).

Advanced Materials Development

• Studies on aromatic polyamides and poly(amide-imide)s derived from novel monomers demonstrate the synthesis of polymers with high thermal stability, solubility in organic solvents, and potential for casting into films. Such materials could find applications in microelectronics and other high-performance material applications due to their excellent mechanical and thermal properties (Saxena et al., 2003).